Cas no 804435-15-2 (2-Amino-5,6,7,8-tetrahydronaphthalene-1-carbonitrile)

• Product Name: 2-Amino-5,6,7,8-tetrahydronaphthalene-1-carbonitrile
• CAS No: 804435-15-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2194117
• PubChem ID: 15589732
• Update Time: 2025-04-21

2-Amino-5,6,7,8-tetrahydronaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6,7,8-tetrahydronaphthalene-1-carbonitrile
• 2-Amino-5,6,7,8-tetrahydro-1-naphthalenecarbonitrile
• 804435-15-2
• DB-346785

• Inchi： 1S/C11H12N2/c12-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h5-6H,1-4,13H2
• InChI Key： JGKIPAMYVUTGMZ-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C=1C#N)CCCC2

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų